Cas no 130219-79-3 (3-Chloro-4-methylbenzo[b]thiophene)

3-Chloro-4-methylbenzo[b]thiophene structure
130219-79-3 structure
Product Name:3-Chloro-4-methylbenzo[b]thiophene
CAS No:130219-79-3
MF:C9H7ClS
MW:182.669880151749
CID:824657
PubChem ID:14780489
Update Time:2025-04-19

3-Chloro-4-methylbenzo[b]thiophene Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-4-methylbenzo[b]thiophene
    • 3-Chloro-4-methyl-1-benzothiophene
    • benzo[b]thiophene, 3-chloro-4-methyl-
    • LogP
    • MDL: MFCD09745798
    • Inchi: 1S/C9H7ClS/c1-6-3-2-4-8-9(6)7(10)5-11-8/h2-5H,1H3
    • InChI Key: XLRUUTMTDMIIBH-UHFFFAOYSA-N
    • SMILES: ClC1=CSC2C=CC=C(C)C=21

Computed Properties

  • Exact Mass: 181.99581
  • Monoisotopic Mass: 181.9956991g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • Boiling Point: 280.5°C at 760 mmHg
  • Flash Point: 163.1°C
  • Refractive Index: 1.66
  • PSA: 0

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